Cas no 62239-41-2 (Perylenetetracarboxylic acid)

• Product Name: Perylenetetracarboxylic acid
• CAS No: 62239-41-2
• MF: C₂₄H₁₂O₈
• MW: 428.34728717804
• CID: 452956
• PubChem ID: 19063515
• Update Time: 2025-04-19

Perylenetetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Perylenetetracarboxylic acid
• perylene-1,2,3,4-tetracarboxylic acid
• 62239-41-2
• perylene tetracarboxylic
• WSRHMJYUEZHUCM-UHFFFAOYSA-N
• SCHEMBL186130
• DTXSID50597733

• Inchi： 1S/C24H12O8/c25-21(26)13-8-7-11-10-5-1-3-9-4-2-6-12(14(9)10)16-15(11)17(13)19(23(29)30)20(24(31)32)18(16)22(27)28/h1-8H,(H,25,26)(H,27,28)(H,29,30)(H,31,32)
• InChI Key： WSRHMJYUEZHUCM-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=C(C(=O)O)C2=C(C(=O)O)C=CC3C4=CC=CC5=CC=CC(=C45)C=1C=32)=O

Computed Properties

• Exact Mass: 428.05316
• Monoisotopic Mass: 428.05321734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.2